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Compound of Interest

Compound Name: 3-Ethyl-2,5-dimethylheptane
CAS No.: 61868-27-7
Cat. No.: B15921106
Get Quote
. J

To: Researchers, Scientists, and Drug Development Professionals
Subject: An Overview of 3-Ethyl-2,5-dimethylheptane (CAS 61868-27-7)

This technical guide serves to consolidate the currently available information on 3-Ethyl-2,5-
dimethylheptane. Despite a comprehensive search of scientific literature and chemical
databases, it is important to note that this compound is not extensively studied, and publicly
available data regarding its biological activity and experimental applications are exceedingly
scarce.

Chemical and Physical Properties

3-Ethyl-2,5-dimethylheptane is a saturated hydrocarbon.[1] Its fundamental properties are
summarized in the table below.
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Property Value Source
CAS Number 61868-27-7 [2][3]
Molecular Formula C1l1H24 [11[2][3]
Molecular Weight 156.31 g/mol [2][4]
IUPAC Name 3-ethyl-2,5-dimethylheptane [2]
Boiling Point 180.1 °C [1]
Canonical SMILES CCc(c)cc(coye(ee [2]

InChl=1S/C11H24/c1-6-

InChl 10(5)8-11(7-2)9(3)4/h9-11H,6-  [2]
8H2,1-5H3
DEZOXTLNRYCKNK-

InChlKey [2]
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Experimental Data and Protocols

A thorough review of existing literature reveals a significant lack of published experimental
studies involving 3-Ethyl-2,5-dimethylheptane. Consequently, detailed experimental protocols
for its synthesis, purification, or use in biological assays are not available in the public domain.
The absence of such data precludes a summary of its biological activities or potential
therapeutic applications.

Signaling Pathways and Logical Relationships

Due to the dearth of research on the biological effects of 3-Ethyl-2,5-dimethylheptane, there
Is no information on any associated signaling pathways or mechanisms of action. Without
experimental evidence of its interaction with biological systems, the creation of diagrams
illustrating its influence on cellular or physiological processes is not possible.

Conclusion

3-Ethyl-2,5-dimethylheptane is a chemical entity for which basic physicochemical properties
have been reported. However, its biological role, potential applications in drug development,
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and interactions with biological pathways remain uninvestigated. This document summarizes
the extent of currently accessible information. Further empirical research would be necessary
to elucidate the properties and potential applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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